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Compound of Interest

Compound Name: Polyglycerin-3

Cat. No.: B008396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and

oligomer distribution of polyglycerin-3 (PG-3). It is intended to serve as a valuable resource

for researchers, scientists, and professionals in drug development and related fields who utilize

or are investigating the applications of this versatile polyol. This document delves into the

molecular architecture of PG-3, the statistical distribution of its oligomers, and the analytical

methodologies employed for its characterization.

Chemical Structure of Polyglycerin-3
Polyglycerin-3 is a polyether synthesized from the polymerization of glycerol. As a member of

the polyglycerol family, its structure is characterized by a backbone of repeating glycerol units

linked by ether bonds. The polymerization process can lead to a variety of structures, including

linear, branched, and cyclic oligomers. The number "3" in its name signifies that, on average,

the molecule consists of three glycerol units.

Linear Polyglycerin-3: The idealized structure is a linear chain of three glycerol molecules.

Branched Polyglycerin-3: Branching can occur when a glycerol monomer reacts with a

secondary hydroxyl group within the growing polymer chain.

Cyclic Polyglycerin-3: Intramolecular reactions can lead to the formation of cyclic structures

within the polyglycerol mixture.
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The presence and proportion of these different structural isomers can significantly influence the

physicochemical properties of the final product, such as its viscosity, polarity, and functionality.
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Polyglycerin-3 Sample
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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